Cas no 890937-71-0 (N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide)

N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide
- N'-[1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-2-naphthalen-1-ylacetohydrazide
- 1-Naphthaleneacetic acid, 2-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]hydrazide
- N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide
- 2-(naphthalen-1-yl)-N'-(1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)acetohydrazide
- 890937-71-0
- AKOS024255093
- F1887-0080
-
- Inchi: 1S/C24H20N6O/c1-16-6-4-10-19(12-16)30-24-21(14-27-30)23(25-15-26-24)29-28-22(31)13-18-9-5-8-17-7-2-3-11-20(17)18/h2-12,14-15H,13H2,1H3,(H,28,31)(H,25,26,29)
- InChI Key: RCJIGQQTGFDRND-UHFFFAOYSA-N
- SMILES: C1(CC(NNC2N=CN=C3N(C4=CC=CC(C)=C4)N=CC3=2)=O)=C2C(C=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 408.16985928g/mol
- Monoisotopic Mass: 408.16985928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7Ų
- XLogP3: 4.9
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 582.0±50.0 °C(Predicted)
- pka: 10.57±0.50(Predicted)
N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1887-0080-3mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-40mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-75mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-5mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-2μmol |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-20mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-30mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-20μmol |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-25mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F1887-0080-1mg |
N'-[1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide |
890937-71-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide Related Literature
-
Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
-
2. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
-
Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
-
Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
-
Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
Additional information on N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide
Exploring the Potential of N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide (CAS No. 890937-71-0) in Modern Research
The compound N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide (CAS No. 890937-71-0) has garnered significant attention in the field of medicinal chemistry and drug discovery. This pyrazolo[3,4-d]pyrimidine derivative is a promising candidate for various therapeutic applications due to its unique structural features and potential biological activities. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and autoimmune diseases.
One of the key structural highlights of N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide is its hybrid scaffold, combining a pyrazolo[3,4-d]pyrimidine core with a naphthalene moiety. This design enhances its binding affinity to specific protein targets, making it a valuable tool for studying signal transduction pathways. The compound's CAS No. 890937-71-0 is frequently searched in academic databases, reflecting its relevance in current research trends.
In recent years, the scientific community has focused on the development of small-molecule inhibitors for kinases, which are critical in regulating cellular processes. N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide has shown potential in this area, particularly in modulating pathways associated with inflammation and cell proliferation. Its hydrazide functional group further contributes to its versatility, enabling interactions with diverse biological targets.
The synthesis and optimization of N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide have been explored in several studies, with researchers aiming to improve its pharmacokinetic properties. The compound's CAS No. 890937-71-0 is often referenced in patents and publications, highlighting its commercial and academic value. Additionally, its potential applications extend beyond oncology, with investigations into its use for neurodegenerative and metabolic disorders.
From a market perspective, the demand for innovative pyrazolo[3,4-d]pyrimidine-based compounds like N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide is on the rise. Pharmaceutical companies and research institutions are actively seeking novel molecules to address unmet medical needs. The compound's unique structure and mechanism of action make it a standout candidate for further development.
In conclusion, N'-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide (CAS No. 890937-71-0) represents a fascinating area of research with broad implications for drug discovery. Its hybrid design, combined with its potential therapeutic applications, positions it as a molecule of significant interest. As studies continue to uncover its full potential, this compound is likely to remain a focal point in the search for next-generation therapeutics.
890937-71-0 (N'-1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide) Related Products
- 133059-44-6(4-Bromo-3-fluorobenzonitrile)
- 1327336-50-4(tert-Butyl N-2-Hydroxy-3-(methylamino)propyl-N-methylcarbamate)
- 1806300-01-5(1-(2-Ethoxybenzo[d]oxazol-4-yl)ethanone)
- 1365938-66-4(1-(difluoromethyl)-5-methyl-1H-pyrazole-4-carbaldehyde)
- 932997-83-6(2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide)
- 2229352-66-1(3-amino-3-(3-fluoro-4-methylphenyl)cyclobutan-1-ol)
- 2680648-80-8(3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)
- 2679932-69-3(rac-benzyl (3aR,6aS)-3a-cyano-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-5-carboxylate)
- 701255-41-6(4-(3-phenyladamantane-1-carbonyl)morpholine)
- 1049735-43-4(4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride)




